(4-(Isopentyloxy)phenyl)boronic acid

• IUPAC Name: [4-(3-methylbutoxy)phenyl]boronic acid
• InChI: InChI=1S/C11H17BO3/c1-9(2)7-8-15-11-5-3-10(4-6-11)12(13)14/h3-6,9,13-14H,7-8H2,1-2H3
• InChI Key: AJZCFXNTJZWRPP-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)OCCC(C)C)(O)O
• Molecular Formula: C11H17BO3
• DSSTOX Substance ID: DTXSID00584774
• Molecular Weight: 208.06 g/mol
• CAS No.: 1198156-69-2

Description

(4-(Isopentyloxy)phenyl)boronic acid, also known as this compound, is a useful research compound. Its molecular formula is C11H17BO3 and its molecular weight is 208.06 g/mol. The purity is usually 95%.
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Safety and Hazards

“(4-(Isopentyloxy)phenyl)boronic acid” is harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation. It is recommended to avoid dust formation, breathing mist, gas, or vapors, and to use personal protective equipment.

Future Directions

Boronic acids, including “(4-(Isopentyloxy)phenyl)boronic acid”, are increasingly utilized in diverse areas of research. They are used in cross-coupling reactions, catalysis, medicinal chemistry, polymer or optoelectronics materials. The future directions of “this compound” will likely continue in these areas.

Mechanism of Action

Target of Action

Boronic acids, in general, are known to interact with various biological targets, including enzymes and receptors, by forming reversible covalent bonds with hydroxyl groups present in these targets .

Mode of Action

Boronic acids are often used in suzuki-miyaura (sm) cross-coupling reactions . In these reactions, boronic acids participate in a transmetalation process with a palladium catalyst, which involves the transfer of an organic group from boron to palladium .

Biochemical Pathways

The compound’s involvement in sm cross-coupling reactions suggests it may play a role in the formation of carbon-carbon bonds, which are fundamental to many biochemical pathways .

Result of Action

Its potential role in sm cross-coupling reactions suggests it may contribute to the formation of new carbon-carbon bonds, which could have various effects depending on the specific context .

Action Environment

The success of sm cross-coupling reactions, in which boronic acids are commonly used, is known to depend on a combination of mild and functional group tolerant reaction conditions .

Biochemical Analysis

Biochemical Properties

Boronic acids are known to form reversible complexes with diols and strong Lewis bases such as fluoride or cyanide anions . This suggests that 4-(Isopentyloxy)phenylboronic acid may interact with enzymes, proteins, and other biomolecules that contain these functional groups.

Cellular Effects

Phenylboronic acid-based materials have been used in imaging and tumor therapy, suggesting that 4-(Isopentyloxy)phenylboronic acid may have similar applications . It is known to bind to glycans on the surface of cancer cells, improving cancer cell imaging and tumor treatment effects .

Molecular Mechanism

It has been suggested that it acts as a reagent in novel cell proliferation assays for the evaluation of natural products and derivatives in tumorigenic liver progenitor cells .

Temporal Effects in Laboratory Settings

Phenylboronic acid-based materials have been used in imaging and tumor therapy, suggesting that 4-(Isopentyloxy)phenylboronic acid may have similar applications .

Metabolic Pathways

Phenolic compounds, which include boronic acids, are known to be involved in various metabolic pathways .

Transport and Distribution

Phenylboronic acid-based materials have been used in imaging and tumor therapy, suggesting that 4-(Isopentyloxy)phenylboronic acid may have similar applications .

Subcellular Localization

Phenylboronic acid-based materials have been used in imaging and tumor therapy, suggesting that 4-(Isopentyloxy)phenylboronic acid may have similar applications .